N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine

• IUPAC Name: N-methyl-1-[2-(trifluoromethyl)pyridin-4-yl]methanamine
• InChI: InChI=1S/C8H9F3N2/c1-12-5-6-2-3-13-7(4-6)8(9,10)11/h2-4,12H,5H2,1H3
• InChI Key: MMRPRAIHDBXPHW-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=NC=C1)C(F)(F)F
• Molecular Formula: C8H9F3N2
• DSSTOX Substance ID: DTXSID50437468
• Molecular Weight: 190.17 g/mol
• CAS RN: 165558-80-5

Description

N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine, commonly known as TFMPP, is a psychoactive drug that belongs to the class of phenethylamines. TFMPP is a synthetic compound that was first synthesized in the 1970s. It is a white crystalline powder that is soluble in water and has a bitter taste. TFMPP is commonly used as a research chemical in scientific studies due to its psychoactive properties.

Mechanism of Action

TFMPP acts as a partial agonist at serotonin receptors, specifically the 5-HT2A and 5-HT2C receptors. These receptors are involved in the regulation of mood, appetite, and sleep. TFMPP has been shown to increase the release of serotonin in the brain, which can lead to changes in mood and behavior.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in mood and behavior, including feelings of euphoria, anxiety, and paranoia.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP as a research chemical is its ability to selectively target serotonin receptors. This allows researchers to study the effects of psychoactive compounds on specific receptors in the brain. However, one limitation of using TFMPP is its potential for abuse. It is important for researchers to use caution when handling TFMPP and to follow proper safety protocols.

Future Directions

There are several future directions for research on TFMPP. One area of interest is the development of new psychoactive compounds that target specific serotonin receptors. Another area of interest is the study of the long-term effects of TFMPP on the brain and behavior. Additionally, researchers are interested in studying the potential therapeutic applications of TFMPP, such as its use in the treatment of mood disorders.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 2-(trifluoromethyl)pyridine with methylamine. The reaction is carried out in the presence of a catalyst such as palladium on carbon. The resulting product is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

TFMPP is commonly used as a research chemical in scientific studies due to its psychoactive properties. It is used as a tool to study the effects of psychoactive compounds on the central nervous system. TFMPP has been shown to have effects on serotonin receptors, which play a key role in regulating mood, appetite, and sleep.